2-Ethyl-5-((4-nitrophenyl)(4-phenylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-ethyl-5-[(4-nitrophenyl)-(4-phenylpiperazin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H24N6O3S/c1-2-19-24-23-28(25-19)22(30)21(33-23)20(16-8-10-18(11-9-16)29(31)32)27-14-12-26(13-15-27)17-6-4-3-5-7-17/h3-11,20,30H,2,12-15H2,1H3
• InChI Key: JBNGWVMCCLQLFE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)[N+](=O)[O-])N4CCN(CC4)C5=CC=CC=C5)O
• Molecular Formula: C23H24N6O3S
• Molecular Weight: 464.5 g/mol

Description

2-Ethyl-5-((4-nitrophenyl)(4-phenylpiperazin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C23H24N6O3S and its molecular weight is 464.54. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory Activity

Research has shown that certain thiazolo[3,2-b]-1,2,4-triazoles exhibit significant anti-inflammatory activities. For example, Tozkoparan et al. (1999) synthesized and investigated the anti-inflammatory activities of thiazolo[3,2-b]-1,2,4-triazole derivatives, demonstrating their potential in this area (Tozkoparan et al., 1999). Similarly, a study by the same group in 2001 confirmed the anti-inflammatory potential of these compounds, particularly highlighting compound 4b for its higher activity compared to other derivatives (Tozkoparan et al., 2001).

Protective Effects Against Oxidative Stress

Thiazolo[3,2-b]-1,2,4-triazoles have also been investigated for their protective effects against oxidative stress. A study by Aktay et al. (2005) focused on derivatives of thiazolo[3,2-b]-1,2,4-triazoles, which demonstrated effectiveness in ameliorating peroxidative injury induced by ethanol in mice (Aktay et al., 2005).

Antimicrobial and Antifungal Properties

These compounds have also been explored for their antimicrobial and antifungal properties. A study by Reddy et al. (2010) synthesized 1,2,4-triazole[3,4-b][1,3,4]thiadiazoles bearing pyrazole, showing notable inhibition of bacterial and fungal growth (Reddy et al., 2010). Additionally, Çavușoğlu et al. (2018) synthesized triazole-oxadiazole compounds and evaluated their antifungal and apoptotic effects against various Candida species, confirming their potential as antifungal agents (Çavușoğlu et al., 2018).

Anticancer Activities

There is also evidence of potential anticancer activities associated with these compounds. A study by Demirci and Demirbas (2019) synthesized novel Mannich bases with a focus on their anticancer activities against prostate cancer cells, revealing that these compounds exhibited moderate cytotoxic activity against the cancer cells tested (Demirci & Demirbas, 2019).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives, have been shown to inhibit acetylcholinesterase (ache) . AChE is an enzyme that hydrolyzes acetylcholine, a neurotransmitter involved in learning and memory, in the brain .

Mode of Action

Similar compounds have been shown to inhibit ache, thereby increasing the concentration of acetylcholine in the brain, which can enhance cognitive functions .

Biochemical Pathways

By inhibiting ache, similar compounds can affect the cholinergic system, which plays a crucial role in learning and memory .

Result of Action

By inhibiting ache and increasing acetylcholine levels, similar compounds can potentially enhance cognitive functions .